Cas no 1174006-50-8 (DPFL-CBP , 2,7-Bis(carbazol-9-yl)-9,9-ditolylfluorene)

• Product Name: DPFL-CBP , 2,7-Bis(carbazol-9-yl)-9,9-ditolylfluorene
• CAS No: 1174006-50-8
• MF: C₅₁H₃₆N₂
• MW: 676.844952583313
• CID: 2855493
• PubChem ID: 58795206
• Update Time: 2024-11-03

DPFL-CBP , 2,7-Bis(carbazol-9-yl)-9,9-ditolylfluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-bis(carbazol-9-yl)-9,9-ditolylfluorene
• DPFL-CBP , 2,7-Bis(carbazol-9-yl)-9,9-ditolylfluorene
• DPFL-CBP
• 9,9'-[9,9-Bis(4-methylphenyl)-9H-fluorene-2,7-diyl]bis-9H-carbazole
• 9H-Carbazole, 9,9'-[9,9-bis(4-methylphenyl)-9H-fluorene-2,7-diyl]bis-
• 9-[7-carbazol-9-yl-9,9-bis(4-methylphenyl)fluoren-2-yl]carbazole
• 2,7-BIS(CARBAZOL-9-YL)-9,9-DI-TOLYL-FLUORENE
• 9-[7-(9H-carbazol-9-yl)-9,9-bis(4-methylphenyl)-9H-fluoren-2-yl]-9H-carbazole
• 9,9'-(9,9-Di-p-tolyl-9H-fluorene-2,7-diyl)bis(9H-carbazole)
• 1174006-50-8
• SCHEMBL13137321
• MFCD12022462
• CS-0433940
• BS-53680

• Inchi： 1S/C51H36N2/c1-33-19-23-35(24-20-33)51(36-25-21-34(2)22-26-36)45-31-37(52-47-15-7-3-11-41(47)42-12-4-8-16-48(42)52)27-29-39(45)40-30-28-38(32-46(40)51)53-49-17-9-5-13-43(49)44-14-6-10-18-50(44)53/h3-32H,1-2H3
• InChI Key： MKOZLTYWWOHJAU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)(C2=CC=C(C)C=C2)C2=C(C=CC(N3C4=C(C=CC=C4)C4=C3C=CC=C4)=C2)C2=C1C=C(N1C3=C(C=CC=C3)C3=C1C=CC=C3)C=C2

Computed Properties

• Exact Mass: 676.287849157g/mol
• Monoisotopic Mass: 676.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 9.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.8E-10 g/L) (25 ºC),